molecular formula C8H11NO2S B8576711 Methyl 2-methyl-5-thiazolepropanoate

Methyl 2-methyl-5-thiazolepropanoate

Cat. No.: B8576711
M. Wt: 185.25 g/mol
InChI Key: MKHADDBVHPNTJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-methyl-5-thiazolepropanoate is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO2S

Molecular Weight

185.25 g/mol

IUPAC Name

methyl 3-(2-methyl-1,3-thiazol-5-yl)propanoate

InChI

InChI=1S/C8H11NO2S/c1-6-9-5-7(12-6)3-4-8(10)11-2/h5H,3-4H2,1-2H3

InChI Key

MKHADDBVHPNTJR-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(S1)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 31.7 g of the product of Step B, 3.2 ml of concentrated sulfuric acid and 300 ml of methanol was refluxed for 16 hours and was evaporated to dryness under reduced pressure. The residue was taken up in 100 ml of water and concentrated ammonium hydroxide was added thereto to adjust the pH to 12-13. The mixture was extracted with methylene chloride and the extracts were dried over magnesium sulfate and evaporated to dryness under reduced pressure to obtain 35 g of raw methyl 2-methyl-5-thiazole-propanoate. Reaction with hydrochloric acid resulted in the hydrochloride melting at 115° C.
Quantity
31.7 g
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reactant
Reaction Step One
Quantity
3.2 mL
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reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

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